Cas no 105824-45-1 (Benzonitrile, 4-[2-methyl-1-(1-methylethyl)propyl]-)

• Product Name: Benzonitrile, 4-[2-methyl-1-(1-methylethyl)propyl]-
• CAS No: 105824-45-1
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 1165941
• Update Time: 2024-07-26

Benzonitrile, 4-[2-methyl-1-(1-methylethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-methyl-1-(1-methylethyl)propyl]-

• Inchi： 1S/C14H19N/c1-10(2)14(11(3)4)13-7-5-12(9-15)6-8-13/h5-8,10-11,14H,1-4H3
• InChI Key： LFKXLLQAXFCXMY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C(C)C)C(C)C)C=C1

Computed Properties

• Exact Mass: 201.15187

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 291.3±19.0 °C(Predicted)
• PSA: 23.79